N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H22ClN5O
• Molecular Weight: 371.9 g/mol
• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]-1-ethyl-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H22ClN5O/c1-5-24-13(3)17(10-21-24)19(26)22-18-12(2)23-25(14(18)4)11-15-6-8-16(20)9-7-15/h6-10H,5,11H2,1-4H3,(H,22,26)
• InChI Key: CLFLFLCKUJIWHW-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)C(=O)NC2=C(N(N=C2C)CC3=CC=C(C=C3)Cl)C)C

Description

N-[1-(4-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. It is commonly referred to as "compound X" in literature.

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to act through inhibition of various signaling pathways involved in cell growth and inflammation. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its high potency and selectivity for specific signaling pathways. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several potential future directions for research on compound X. One area of interest is its potential use in combination with other therapeutic agents to enhance its anti-tumor and anti-inflammatory effects. Another area of research is the development of more soluble forms of the compound for easier administration in experimental settings. Finally, further studies are needed to fully elucidate the mechanism of action of compound X and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of compound X involves a multi-step process that includes the reaction of 4-chlorobenzylamine with acetylacetone to form 4-chlorobenzylidene acetylacetone. This intermediate product is then reacted with hydrazine hydrate and ethyl acetoacetate to produce the final compound X.

Scientific Research Applications

Compound X has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-tumor activity in several cancer cell lines, including breast, colon, and lung cancer. Additionally, it has been demonstrated to have anti-inflammatory effects in animal models of arthritis and multiple sclerosis.